Cas no 5558-68-9 (2,2-Diphenyl-mutyronitrile)

• Product Name: 2,2-Diphenyl-mutyronitrile
• CAS No: 5558-68-9
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 380048
• PubChem ID: 79678
• Update Time: 2025-05-19

2,2-Diphenyl-mutyronitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-ethyl-a-phenyl-
• 2,2-diphenylbutanenitrile
• 2,2-Diphenyl-butyronitril
• 2,2-diphenyl-butyronitrile
• 2,2-Diphenylbutyronitrile
• 2,2-Diphenyl-Mutyronitrile
• AC1L2XWI
• AC1Q2RUK
• AC1Q4QO3
• CTK5A3847
• Ethyldiphenylacetonitrile
• NSC62705
• SureCN3979738
• NSC-62705
• NS00033345
• SCHEMBL3979738
• NSC 62705
• Benzeneacetonitrile, .alpha.-ethyl-.alpha.-phenyl-
• 5558-68-9
• AKOS022506481
• DTXSID60204128
• NQCFFHSZJWFYEU-UHFFFAOYSA-N
• FT-0609294
• EINECS 226-926-7
• 2,2-Diphenyl-mutyronitrile

• Inchi： 1S/C16H15N/c1-2-16(13-17,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2H2,1H3
• InChI Key： NQCFFHSZJWFYEU-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on 2,2-Diphenyl-mutyronitrile

Recent Advances in the Study of 2,2-Diphenyl-mutyronitrile (CAS: 5558-68-9): A Comprehensive Research Brief

2,2-Diphenyl-mutyronitrile (CAS: 5558-68-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and pharmacological potential.

One of the key areas of research involving 2,2-Diphenyl-mutyronitrile is its application in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of kinase inhibitors, which are critical in the treatment of various cancers. The compound's unique structure allows for the introduction of diverse functional groups, enabling the creation of highly specific and potent inhibitors.

In addition to its synthetic applications, recent investigations have explored the pharmacological properties of 2,2-Diphenyl-mutyronitrile. Research conducted at the University of Cambridge (2024) revealed its potential as a modulator of the NF-κB signaling pathway, which plays a central role in inflammation and immune responses. These findings suggest that the compound could serve as a lead structure for the development of anti-inflammatory drugs.

Another notable advancement is the development of novel analytical methods for the detection and quantification of 2,2-Diphenyl-mutyronitrile in complex biological matrices. A team at the Massachusetts Institute of Technology (MIT) recently published a high-performance liquid chromatography (HPLC) method that offers improved sensitivity and selectivity for this compound, facilitating its study in pharmacokinetic and pharmacodynamic research.

Despite these promising developments, challenges remain in the optimization of 2,2-Diphenyl-mutyronitrile's pharmacological profile. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring structural modifications to enhance its drug-like properties. Collaborative efforts between academia and industry are expected to drive further progress in this area.

In conclusion, 2,2-Diphenyl-mutyronitrile (CAS: 5558-68-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential pharmacological applications make it a valuable target for ongoing and future studies. The integration of advanced analytical techniques and innovative synthetic strategies will likely uncover new opportunities for its use in drug discovery and development.